Cas no 1206-06-0 (3-Azabicyclo[3.2.1]octane-3-carbothioamide,N,1,8,8-tetramethyl-)

• Product Name: 3-Azabicyclo[3.2.1]octane-3-carbothioamide,N,1,8,8-tetramethyl-
• CAS No: 1206-06-0
• MF: C₁₂H₂₂N₂S
• MW: 226.381481647491
• CID: 147048
• PubChem ID: 3032385
• Update Time: 2025-04-19

3-Azabicyclo[3.2.1]octane-3-carbothioamide,N,1,8,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane-3-carbothioamide,N,1,8,8-tetramethyl-
• N,5,8,8-tetramethyl-3-azabicyclo[3.2.1]octane-3-carbothioamide
• 1206-06-0
• N,1,8,8-Tetramethyl-3-azabicyclo[3.2.1]octane-3-carboximidothioic acid
• N-Methylthiocarbamoylcamphidine
• 3-AZABICYCLO(3.2.1)OCTANE-3-CARBOXAMIDE, N,1,8,8-TETRAMETHYLTHIO-
• N,1,8,8-Tetramethylthio-3-azabicyclo(3.2.1)octane-3-carboxamide
• DTXSID10923478
• BRN 1344532

• Inchi： 1S/C12H22N2S/c1-11(2)9-5-6-12(11,3)8-14(7-9)10(15)13-4/h9H,5-8H2,1-4H3,(H,13,15)
• InChI Key： BLAORYWHKVBNHH-UHFFFAOYSA-N
• SMILES： S=C(NC)N1CC2CCC(C)(C1)C2(C)C

Computed Properties

• Exact Mass: 226.15056
• Monoisotopic Mass: 226.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.052
• Boiling Point: 283.3°C at 760 mmHg
• Flash Point: 125.1°C
• Refractive Index: 1.543
• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes